![molecular formula C17H18ClN5O B2571128 5-Chloro-6-(4-(((6-methylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)nicotinonitrile CAS No. 2320376-83-6](/img/structure/B2571128.png)
5-Chloro-6-(4-(((6-methylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)nicotinonitrile
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Description
5-Chloro-6-(4-(((6-methylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)nicotinonitrile is a useful research compound. Its molecular formula is C17H18ClN5O and its molecular weight is 343.82. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Evaluation
Research has explored the synthesis of pyridine derivatives, including nicotinamide derivatives, with potential antimicrobial and antifungal activities. These compounds were synthesized through various chemical reactions, indicating their relevance in developing new antimicrobial agents (Othman, 2013).
Pharmacological Effect Evaluation
Another study focused on synthesizing heterocyclic compounds containing the coumarin ring and evaluating their pharmacological effects. The research aimed at understanding the cytotoxicity of these compounds against different cancer cell lines, highlighting the chemical's potential in cancer research (Fikry et al., 2015).
Oxidation Processes
The oxidation of amines to produce nitriles, ketones, and lactams has been studied, demonstrating the compound's utility in synthetic organic chemistry. This research could aid in the development of new synthetic pathways for various chemicals (Moriarty et al., 1988).
Neonicotinoid-Nicotinic Receptor Interaction
Compounds related to "5-Chloro-6-(4-(((6-methylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)nicotinonitrile" have been synthesized to probe the interaction between Drosophila neonicotinoid-nicotinic acetylcholine receptors. This research contributes to the understanding of insecticide action at the molecular level, potentially leading to the development of more effective insecticides (Zhang, Tomizawa, & Casida, 2004).
Antiproliferative Activity
A novel class of 6-indolypyridine-3-carbonitrilile derivatives, synthesized through a multicomponent reaction, was evaluated for antiproliferative activities against several cancer cell lines. The synthesis and biological evaluation of these compounds underscore their potential in the development of new anticancer drugs (El-Sayed et al., 2014).
properties
IUPAC Name |
5-chloro-6-[4-[(6-methylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClN5O/c1-12-6-16(22-11-21-12)24-10-13-2-4-23(5-3-13)17-15(18)7-14(8-19)9-20-17/h6-7,9,11,13H,2-5,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEMPEBGPDHKLIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=N1)OCC2CCN(CC2)C3=C(C=C(C=N3)C#N)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.